Cas no 2171601-96-8 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid)

• Product Name: 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid
• CAS No: 2171601-96-8
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 5870193
• PubChem ID: 165548721
• Update Time: 2025-05-20

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid
• 2171601-96-8
• 2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}butanoic acid
• EN300-1513658

• Inchi： 1S/C23H24N2O5/c1-2-19(20(26)27)24-21(28)23(11-12-23)25-22(29)30-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,2,11-13H2,1H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： XIINWJOOWXMTCX-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid

Comprehensive Overview of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid (CAS No. 2171601-96-8)

In the realm of peptide synthesis and medicinal chemistry, 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid (CAS No. 2171601-96-8) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected cyclopropyl amino acid derivative, plays a pivotal role in the development of novel therapeutics and biochemical research. Its unique structural features, including the cyclopropyl ring and Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group, make it indispensable for modern drug discovery.

The growing interest in peptide-based drugs and targeted therapies has propelled the demand for specialized amino acid derivatives like 2171601-96-8. Researchers frequently search for terms such as "Fmoc-protected amino acids applications", "cyclopropyl amino acid synthesis", and "CAS 2171601-96-8 uses", reflecting its relevance in academia and industry. This compound’s compatibility with solid-phase peptide synthesis (SPPS) and its ability to enhance peptide stability align with current trends in bioconjugation and prodrug design.

From a structural perspective, the Fmoc group in 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid ensures selective deprotection under mild conditions, a feature highly valued in automated peptide synthesizers. The cyclopropyl moiety, known for its conformational rigidity, is increasingly explored in GPCR-targeted drugs and enzyme inhibitors, addressing popular search queries like "cyclopropyl amino acids in drug design". This compound’s butanoic acid tail further enables facile conjugation with other biomolecules, catering to the rising demand for linker chemistry in ADC (antibody-drug conjugate) development.

Recent studies highlight the role of CAS 2171601-96-8 in macrocyclic peptide engineering, a hot topic in oncology and infectious disease research. Its application in peptidomimetics—molecules mimicking natural peptides—resonates with searches for "next-generation peptide therapeutics". Moreover, the compound’s chiral purity and compatibility with green chemistry protocols address sustainability concerns, a recurring theme in pharmaceutical manufacturing discussions.

In summary, 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid exemplifies innovation at the intersection of organic chemistry and biopharmaceuticals. Its versatility in peptide modification, coupled with trending applications in precision medicine, ensures its prominence in both literature and laboratory workflows. For researchers navigating structure-activity relationship (SAR) studies or high-throughput screening, this compound offers a robust toolkit to advance drug candidate pipelines.